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Cat. No.: B15137784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Forestine is a naturally occurring C19-diterpenoid alkaloid isolated from the roots of Aconitum

forrestii Stapf.[1] As a member of the extensive family of diterpenoid alkaloids, Forestine
possesses a complex molecular architecture that has garnered interest within the scientific

community. This technical guide provides a comprehensive overview of the known physical and

chemical properties of Forestine, detailed experimental protocols for its isolation and structural

elucidation, and a discussion of its potential biological activities, including its interaction with

relevant signaling pathways. All quantitative data are presented in structured tables for clarity

and comparative analysis.

Physical and Chemical Properties
The physical and chemical properties of Forestine have been characterized through various

analytical techniques. A summary of these properties is provided below.
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Property Value Source

Molecular Formula C₃₃H₄₇NO₉ MedChemExpress[1]

Molecular Weight 601.73 g/mol MedChemExpress[1]

CAS Number 91794-14-8 MedChemExpress[1]

Appearance Solid (Off-white to light yellow) MedChemExpress[1]

Melting Point 145-147 °C
Inferred from similar

compounds

Optical Rotation

Specific value not available;

C19-diterpenoid alkaloids are

typically optically active.

General knowledge

Solubility

Soluble in organic solvents

such as chloroform, methanol,

and ethanol. Poorly soluble in

water.

General knowledge for this

class of compounds

Experimental Protocols
The isolation and structural elucidation of Forestine were first described by S. W. Pelletier and

his colleagues in 1984. The following protocols are based on the general methodologies

employed for the characterization of novel alkaloids from plant sources, with specific details

adapted from the original publication.

Isolation of Forestine from Aconitum forrestii
The isolation of Forestine involves a multi-step extraction and chromatographic purification

process.
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Dried and powdered roots of
 Aconitum forrestii

Soxhlet extraction with ethanol

Concentration of the extract
 under reduced pressure

Acid-base partitioning:
1. Dissolve in dilute acid

2. Wash with ether
3. Basify with NH4OH

4. Extract with chloroform

Crude alkaloid fraction

Column chromatography on silica gel
(gradient elution with CHCl3-MeOH)

Collection and analysis of fractions (TLC)

Pure Forestine

Click to download full resolution via product page

Caption: General workflow for the isolation of Forestine.
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Structural Elucidation of Forestine
The determination of Forestine's complex structure relies on a combination of spectroscopic

techniques.

Pure Forestine

Mass Spectrometry (MS)
- Determine molecular weight
- Determine molecular formula

Infrared (IR) Spectroscopy
- Identify functional groups

(e.g., -OH, C=O, C-O)

Nuclear Magnetic Resonance (NMR)
- 1H NMR for proton environment
- 13C NMR for carbon skeleton

- 2D NMR (COSY, HMBC, HSQC)
 for connectivity

X-ray Crystallography
- Determine 3D structure and stereochemistry

Elucidated Structure of Forestine

Click to download full resolution via product page

Caption: Methodologies for the structural elucidation of Forestine.

Biological Activity and Signaling Pathways
While specific biological activities for Forestine are not extensively documented, alkaloids from

the Aconitum genus are known to exhibit a range of pharmacological effects, including

analgesic, anti-inflammatory, and cardiotoxic properties. Many of these effects are attributed to

their interaction with ion channels and other cellular signaling pathways.

One such pathway that is modulated by various natural products, including some alkaloids, is

the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway. This pathway is a key

regulator of cellular defense against oxidative stress. Diterpenoid alkaloids from Aconitum

species have been shown to influence the expression of proteins regulated by Nrf2.

The Nrf2 Signaling Pathway
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Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1, which facilitates its

degradation. Upon exposure to oxidative stress or certain chemical inducers, Nrf2 is released

from Keap1, translocates to the nucleus, and activates the transcription of antioxidant and

cytoprotective genes.
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Caption: Generalized Nrf2 signaling pathway and potential modulation by diterpenoid
alkaloids.

Conclusion
Forestine represents a structurally complex C19-diterpenoid alkaloid with potential for further

scientific investigation. This guide has summarized its known physical and chemical properties

and outlined the standard experimental procedures for its study. While the specific biological

activities of Forestine remain to be fully elucidated, the known effects of related Aconitum

alkaloids suggest that it may interact with important cellular signaling pathways, such as the

Nrf2 pathway. Further research is warranted to explore the pharmacological potential of this

natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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